Cas no 16745-94-1 (1-Hexene, 3,4-dimethyl-)

1-Hexene, 3,4-dimethyl- (CAS 16789-00-3) is a branched-chain alkene with the molecular formula C8H16. This unsaturated hydrocarbon is characterized by its double bond at the first carbon and methyl substituents at the third and fourth positions. Its structural features contribute to enhanced reactivity in polymerization and alkylation processes, making it a valuable intermediate in organic synthesis and specialty chemical production. The compound's defined branching improves selectivity in catalytic reactions, while its moderate volatility and stability facilitate handling in industrial applications. It is commonly utilized in the development of lubricants, plasticizers, and fine chemicals, where controlled molecular architecture is critical for performance optimization.
1-Hexene, 3,4-dimethyl- structure
1-Hexene, 3,4-dimethyl- structure
Product Name:1-Hexene, 3,4-dimethyl-
CAS No:16745-94-1
MF:C8H16
MW:112.212642669678
CID:181609
PubChem ID:140134
Update Time:2025-11-06

1-Hexene, 3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexene, 3,4-dimethyl-
    • 3,4-Dimethyl-1-hexene
    • 3,4-dimethylhex-1-ene
    • 1-Hexene,3,4-dimethyl
    • 1-Hexene,4-dimethyl
    • 3,4-Dimethyl-1-hexen
    • 3,4-DiMethyl-1-hexene (Mixture of stereoisoMers)
    • 3,4-Dimethyl-hex-1-en
    • 3,4-dimethyl-hex-1-ene
    • NSC102775
    • dimethylhexene
    • 3,4-DIMETHYL-1-HEXENE 95+%
    • NSC 102775
    • 16745-94-1
    • OWWRMMIWAOBBFK-UHFFFAOYSA-N
    • MFCD00039926
    • FT-0637420
    • 1-Hexene,4-dimethyl-
    • D1244
    • DTXSID30871260
    • NSC-102775
    • DB-043701
    • DTXCID10818931
    • MDL: D155276
    • Inchi: 1S/C8H16/c1-5-7(3)8(4)6-2/h5,7-8H,1,6H2,2-4H3
    • InChI Key: OWWRMMIWAOBBFK-UHFFFAOYSA-N
    • SMILES: C(C)(CC)C(C=C)C

Computed Properties

  • Exact Mass: 112.12500
  • Monoisotopic Mass: 112.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 64.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.73
  • Melting Point: -103.01°C (estimate)
  • Boiling Point: 112 °C
  • Flash Point: 8 °C
  • Refractive Index: 1.4120-1.4170
  • PSA: 0.00000
  • LogP: 2.85460
  • Solubility: Not determined

1-Hexene, 3,4-dimethyl- Security Information

  • Hazardous Material transportation number:3295

1-Hexene, 3,4-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AA89735-250mg
3,4-Dimethyl-1-hexene
16745-94-1 95%
250mg
$532.00 2024-04-20

1-Hexene, 3,4-dimethyl- Production Method

Additional information on 1-Hexene, 3,4-dimethyl-

Comprehensive Guide to 1-Hexene, 3,4-dimethyl- (CAS No. 16745-94-1): Properties, Applications, and Market Insights

1-Hexene, 3,4-dimethyl- (CAS No. 16745-94-1) is a branched-chain alkene that has garnered significant attention in the chemical industry due to its unique structural properties and versatile applications. As a derivative of 1-hexene, this compound is characterized by the presence of two methyl groups at the 3 and 4 positions, which influence its reactivity and physical characteristics. Researchers and industry professionals often search for terms like "3,4-dimethyl-1-hexene uses", "CAS 16745-94-1 properties", and "synthesis of branched alkenes", reflecting the growing interest in this compound.

The molecular formula of 1-Hexene, 3,4-dimethyl- is C8H16, and it belongs to the class of organic compounds known as unsaturated hydrocarbons. Its branched structure differentiates it from linear alkenes, offering distinct advantages in polymerization and specialty chemical synthesis. With the increasing demand for high-performance polymers and green chemistry solutions, this compound has become a focal point for innovations in material science. Searches related to "sustainable alkene derivatives" and "eco-friendly chemical intermediates" highlight the relevance of this topic in contemporary discussions.

One of the most notable applications of 1-Hexene, 3,4-dimethyl- is its role as a chemical intermediate in the production of specialty polymers. The compound's branched structure enhances the mechanical properties of polymers, making them suitable for applications requiring durability and flexibility. Industries such as automotive, packaging, and consumer goods frequently utilize these polymers, driving the demand for high-purity 3,4-dimethyl-1-hexene. Additionally, its use in lubricant additives and flavor and fragrance formulations further underscores its versatility.

The synthesis of 1-Hexene, 3,4-dimethyl- typically involves the alkylation of alkenes or isomerization reactions, which are topics of interest for chemists and process engineers. Recent advancements in catalytic processes have improved the efficiency and yield of these reactions, making the compound more accessible for industrial applications. Queries such as "how to synthesize 3,4-dimethyl-1-hexene" and "catalysts for branched alkene production" reflect the technical curiosity surrounding its manufacturing.

From a market perspective, the demand for 1-Hexene, 3,4-dimethyl- is influenced by trends in the polymer industry and the shift toward sustainable materials. As companies strive to reduce their environmental footprint, the development of bio-based alkenes and recyclable polymers has gained momentum. This compound, with its potential for customization and performance enhancement, aligns well with these industry goals. Market analysts often explore terms like "alkene market growth 2023" and "future of branched hydrocarbons" to gauge its trajectory.

In conclusion, 1-Hexene, 3,4-dimethyl- (CAS No. 16745-94-1) is a valuable chemical with diverse applications and growing industrial relevance. Its unique properties, coupled with advancements in synthesis techniques, position it as a key player in the evolving landscape of specialty chemicals and advanced materials. For researchers and industry stakeholders, understanding its potential and staying updated on market trends is essential for leveraging its benefits in innovative ways.

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